Cas no 1270081-97-4 ((1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE)

(1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE structure
1270081-97-4 structure
Product Name:(1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE
CAS No:1270081-97-4
MF:C11H17NO3
MW:211.257583379745
CID:5589678
PubChem ID:30814804
Update Time:2023-08-14

(1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(3,4-DIMETHOXYPHENYL)-2-METHOXYETHYLAMINE
    • Benzenemethanamine, 3,4-dimethoxy-α-(methoxymethyl)-, (αR)-
    • 1270081-97-4
    • (R)-1-(3,4-Dimethoxyphenyl)-2-methoxyethanamine
    • Inchi: 1S/C11H17NO3/c1-13-7-9(12)8-4-5-10(14-2)11(6-8)15-3/h4-6,9H,7,12H2,1-3H3/t9-/m0/s1
    • InChI Key: QIVHHAQJXGPHNW-VIFPVBQESA-N
    • SMILES: N[C@H](C1=CC=C(OC)C(OC)=C1)COC

Computed Properties

  • Exact Mass: 211.12084340g/mol
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 312.0±42.0 °C(Predicted)
  • pka: 9.03±0.10(Predicted)
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